Cas no 3042-84-0 (Bromopyrazone)

• Product Name: Bromopyrazone
• CAS No: 3042-84-0
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 305918
• PubChem ID: 76441
• Update Time: 2025-06-23

Bromopyrazone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,5-amino-4-bromo-2-phenyl-
• Bromopyrazone
• 5-amino-4-bromo-2-phenylpyridazin-3-one
• 1-Phenyl-4-amino-5-brom-6(1H)-pyridazon
• 1-phenyl-4-amino-5-bromo-pyridaz-6-one
• 2-Phenyl-4-brom-5-amino-3(2H)-pyridazinon
• 5-amino-4-bromo-2-phenyl-2H-pyridazin-3-one
• 5-amino-4-bromo-2-phenyl-3(2H)-pyridazinone
• 5-amino-4-bromo-2-phenylpyridazin-3(2H)-one
• BAS 2430
• BAS 2430 H
• Brompyrazon
• Brompyrazon [ISO]
• Brompyrazone
• Caswell No. 033C
• EINECS 221-248-8
• 1-Phenyl-4-amino-5-bromo-6-pyridazinone
• 1-Phenyl-4-amino-5-bromo-6-pyridazone
• 4-Amino-5-bromo-1-phenyl-6-pyridazinone
• 5-Amino-4-bromo-2-phenyl-3-pyridazone
• 3(2H)-Pyridazinone, 5-amino-4-bromo-2-phenyl-
• EPA Pesticide Chemical Code 208200
• NS00015264
• BAS-2430
• J-017954
• Q27277161
• DTXSID1041685
• UNII-EG1Z5E88G9
• ODNZLRLWXRXPOH-UHFFFAOYSA-N
• EG1Z5E88G9
• 5-25-14-00206 (Beilstein Handbook Reference)
• BRN 0612440
• 1-Phenyl-4-amino-5-brompyridazon-(6) [German]
• 3042-84-0
• 1-Phenyl-4-amino-5-brompyridazon-(6)
• Oprea1_536145
• AKOS015903087
• SCHEMBL134480
• Bromopyrazone, PESTANAL(R), analytical standard
• DTXCID9021685

• MDL： MFCD00055401
• Inchi： 1S/C10H8BrN3O/c11-9-8(12)6-13-14(10(9)15)7-4-2-1-3-5-7/h1-6H,12H2
• InChI Key： ODNZLRLWXRXPOH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NN(C1=O)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 264.98500
• Monoisotopic Mass: 264.985074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 58.7

Experimental Properties

• Color/Form: Yellow crystalline powder.
• Density: 1.67
• Melting Point: 220-221 ºC
• Boiling Point: 325.4°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.6200 (estimate)
• PSA: 60.91000
• LogP: 2.15840
• Solubility: Not determined

Bromopyrazone Security Information

• RTECS：UR6120000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on Bromopyrazone

Bromopyrazone: A Comprehensive Overview

Bromopyrazone, also known by its CAS number 3042-84-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of pyrazones, which are known for their versatility in various industrial and scientific fields. The bromopyrazone molecule consists of a pyrazine ring substituted with a bromine atom, making it a derivative of pyrazine with distinct chemical and physical characteristics.

The synthesis of bromopyrazone involves several steps, including the bromination of pyrazine derivatives under specific conditions. Recent studies have explored novel synthetic pathways to improve the efficiency and yield of this process. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate the bromination reaction, resulting in higher purity and reduced reaction time. Such advancements highlight the ongoing efforts to optimize the production of bromopyrazone for industrial applications.

One of the most notable applications of bromopyrazone is in the field of materials science, where it serves as a precursor for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The ability of bromopyrazone to coordinate with metal ions has been extensively studied, leading to the development of MOFs with high surface area and exceptional stability. These materials find applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, bromopyrazone has also been investigated for its potential in pharmaceuticals. Recent research has focused on its ability to act as a ligand in drug delivery systems, enhancing the bioavailability and targeting efficiency of therapeutic agents. For example, studies have demonstrated that bromopyrazone-based drug carriers can effectively deliver anticancer drugs to specific tumor sites, minimizing side effects and improving treatment outcomes.

The environmental impact of bromopyrazone is another area of active research. While it is not classified as a hazardous chemical under current regulations, its persistence in the environment and potential toxicity to aquatic organisms have raised concerns. Scientists are exploring methods to mitigate these effects, such as developing biodegradable derivatives or implementing strict waste management practices during its production and use.

From a commercial perspective, bromopyrazone is widely available from various chemical suppliers worldwide. Its demand has been steadily increasing due to its expanding range of applications across industries. However, market competition is intense, with companies striving to offer high-quality products at competitive prices. This has driven innovations in production techniques and quality control measures to ensure consistent product performance.

In conclusion, bromopyrazone (CAS No 3042-84-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science, pharmaceuticals, and other fields. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.